Cas no 898271-34-6 (Tert-butyl [2-(3-cyanophenyl)ethyl]carbamate)

• Product Name: Tert-butyl [2-(3-cyanophenyl)ethyl]carbamate
• CAS No: 898271-34-6
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 2149137
• Update Time: 2025-08-05

Tert-butyl [2-(3-cyanophenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl [2-(3-cyanophenyl)ethyl]carbamate
• UPJGKJGWLLBCPQ-UHFFFAOYSA-N
• Tert-butyl [2-(3-cyanophenyl)ethyl]carbamate

• Inchi： 1S/C14H18N2O2/c1-14(2,3)18-13(17)16-8-7-11-5-4-6-12(9-11)10-15/h4-6,9H,7-8H2,1-3H3,(H,16,17)
• InChI Key： UPJGKJGWLLBCPQ-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC=C(C#N)C=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 324
• Topological Polar Surface Area: 62.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Tert-butyl [2-(3-cyanophenyl)ethyl]carbamate

Tert-butyl [2-(3-cyanophenyl)ethyl]carbamate: A Comprehensive Overview

The compound Tert-butyl [2-(3-cyanophenyl)ethyl]carbamate, identified by the CAS No. 898271-34-6, is a notable organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a tert-butyl group with a 3-cyanophenyl-substituted ethyl group, linked through a carbamate functional group. The molecular formula of this compound is C₁₅H₂₁N₃O₂, and its molecular weight is approximately 305.35 g/mol.

The synthesis of Tert-butyl [2-(3-cyanophenyl)ethyl]carbamate typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and condensations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. For instance, the use of transition metal catalysts such as palladium or nickel has been reported to enhance the reaction yield and purity of the final product.

One of the most promising applications of this compound lies in its potential as a precursor in pharmaceutical chemistry. The presence of the carbamate group makes it a versatile intermediate for the synthesis of various bioactive molecules. Recent studies have explored its role in the development of anti-inflammatory agents, where it has demonstrated significant inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, Tert-butyl [2-(3-cyanophenyl)ethyl]carbamate has also found utility in materials science. Its ability to form stable polymeric networks under specific conditions has led to its investigation as a building block for advanced materials such as thermoplastics and elastomers. Researchers have reported enhanced mechanical properties and thermal stability when this compound is incorporated into polymer matrices.

The structural versatility of this compound also extends to its use in agrochemicals. Recent findings suggest that derivatives of Tert-butyl [2-(3-cyanophenyl)ethyl]carbamate exhibit potent pesticidal activity against various agricultural pests. These derivatives are being evaluated for their environmental safety and efficacy in sustainable pest management practices.

From an analytical standpoint, the characterization of this compound has been significantly improved by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the molecular structure and purity of the compound, ensuring high-quality standards in its production and application.

In conclusion, Tert-butyl [2-(3-cyanophenyl)ethyl]carbamate (CAS No. 898271-34-6) stands out as a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in contemporary research and industry.